Cas no 37972-89-7 (Benzenethiol, 2-iodo-)

2-Iodobenzenethiol (CAS: 6320-02-1) is a sulfur-containing aromatic compound featuring both an iodine substituent and a thiol functional group. This yellow to light brown crystalline solid exhibits high reactivity due to the presence of the electron-withdrawing iodine atom and nucleophilic thiol group, making it valuable in organic synthesis and coordination chemistry. The compound serves as a versatile building block for constructing complex molecules through cross-coupling reactions (e.g., Ullmann-type couplings) and metal complex formation. Its distinct molecular structure enables selective transformations at either the iodine or thiol position, offering synthetic flexibility. With a molecular weight of 236.07 g/mol and melting point of 45-48°C, it demonstrates good stability under inert conditions while remaining reactive toward electrophiles and metal surfaces. The compound finds particular utility in materials science for surface modification and as a precursor for pharmaceutical intermediates.
Benzenethiol, 2-iodo- structure
Benzenethiol, 2-iodo- structure
Product Name:Benzenethiol, 2-iodo-
CAS No:37972-89-7
MF:C6H5IS
MW:236.073372602463
CID:1486852
PubChem ID:10955536
Update Time:2025-07-02

Benzenethiol, 2-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 2-iodo-
    • o-iodothiophenol
    • 2-iodobenzenethiol
    • MFCD18451700
    • 37972-89-7
    • QZOCQWGVJOPBDK-UHFFFAOYSA-N
    • SCHEMBL48427
    • 2-iodobenzene-1-thiol
    • 2-iodothiophenol
    • EN300-673750
    • Inchi: 1S/C6H5IS/c7-5-3-1-2-4-6(5)8/h1-4,8H
    • InChI Key: QZOCQWGVJOPBDK-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1S

Computed Properties

  • Exact Mass: 235.91525
  • Monoisotopic Mass: 235.91567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 0

Benzenethiol, 2-iodo- Pricemore >>

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